4-Hydroxybenzaldehyde

• CAS No.: 123-08-0
• Product Name: 4-Hydroxybenzaldehyde
• Molecular Formula: C7H6O2
• Molecular Weight: 122.12 g/mol
• IUPAC Name: 4-hydroxybenzaldehyde
• Standard InChI: InChI=1S/C7H6O2/c8-5-6-1-3-7(9)4-2-6/h1-5,9H
• Standard InChIKey: RGHHSNMVTDWUBI-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C=O)O
• Canonical SMILES: C1=CC(=CC=C1C=O)O
• Appearance: Powder
• Boiling Point: 310 °C; 310.0 °C
• Melting Point: 117 °C; 117.0 °C; Mp 115-116 °; 117°C
• Physical Description: Solid; Beige powder; vanillic/nutty odou
• Description: 4-Hydroxybenzaldehyde, also known as p-formylphenol or 4-hydroxybenzenecarbonal, belongs to the class of organic compounds known as hydroxybenzaldehydes. These are organic aromatic compounds containing a benzene ring carrying an aldehyde group and a hydroxyl group. 4-Hydroxybenzaldehyde exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 4-Hydroxybenzaldehyde has been detected in multiple biofluids, such as feces and blood. 4-Hydroxybenzaldehyde is a sweet, almond, and balsam tasting compound that can be found in a number of food items such as buffalo currant, guava, oriental wheat, and garden tomato (var. ). This makes 4-hydroxybenzaldehyde a potential biomarker for the consumption of these food products.; 4-hydroxybenzaldehyde is a hydroxybenzaldehyde that is benzaldehyde substituted with a hydroxy group at position C-4. It has a role as a plant metabolite, a mouse metabolite and an EC 1.14.17.1 (dopamine beta-monooxygenase) inhibitor.
• Solubility: 8450 mg/L (at 25 °C); 0.11 M; 8.45 mg/mL at 25 °C; slightly soluble in water; soluble in organic solvents; freely soluble (in ethanol)
• Synonyms: p-hydroxybenzaldehyde; 4-Formylphenol; NSC 2127; Parahydroxybenzaldehyde; p-Formylphenol; p-Hydroxybenzaldehyde; p-Oxybenzaldehyde
• Vapor Pressure: 1.13e-04 mmHg
• PubChem Compound: 126
• Last Modified: Nov 11 2021